Cas no 2171947-85-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid)

3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a rigid 3-azabicyclo[4.1.0]heptane scaffold. This compound is particularly valuable in peptide synthesis, where the bicyclic structure enhances conformational restraint, potentially improving target binding affinity and metabolic stability. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, allowing for efficient deprotection under mild basic conditions. The carboxylic acid moiety facilitates further functionalization or conjugation. Its unique architecture makes it suitable for designing peptidomimetics and constrained peptides, particularly in medicinal chemistry and drug discovery applications where structural rigidity is desired. The compound's stability and synthetic versatility make it a useful building block for advanced peptide research.
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid structure
2171947-85-4 structure
Product Name:3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
CAS No:2171947-85-4
MF:C28H32N2O5
MW:476.564087867737
CID:6568423
PubChem ID:165566366
Update Time:2025-06-09

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
    • EN300-1553058
    • 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
    • 2171947-85-4
    • Inchi: 1S/C28H32N2O5/c1-2-17(11-12-25(31)30-14-13-22-23(15-30)26(22)27(32)33)29-28(34)35-16-24-20-9-5-3-7-18(20)19-8-4-6-10-21(19)24/h3-10,17,22-24,26H,2,11-16H2,1H3,(H,29,34)(H,32,33)
    • InChI Key: SPLFQSCMPJQBQR-UHFFFAOYSA-N
    • SMILES: OC(C1C2CN(C(CCC(CC)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CCC21)=O

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Pricemore >>

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Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 2171947-85-4)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 2171947-85-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules.

The structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid is characterized by a unique combination of a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid moiety, and a 3-azabicyclo[4.1.0]heptane scaffold. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting the amino functionality during multi-step synthetic processes.

The 3-azabicyclo[4.1.0]heptane scaffold, also known as azetidine, is a versatile building block in the design of bioactive compounds. Its rigid and conformationally constrained structure can influence the pharmacokinetic and pharmacodynamic properties of the final product, leading to improved drug efficacy and reduced side effects. Recent studies have shown that derivatives of this scaffold exhibit potent biological activities, including antiviral, antibacterial, and anticancer properties.

In the context of drug discovery and development, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid has been utilized in the synthesis of novel peptidomimetics and small molecule inhibitors. These compounds have shown promise in targeting various disease pathways, such as protease inhibition in viral infections and kinase inhibition in cancer therapy.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, the formation of the azetidine ring, and the subsequent functionalization of the carboxylic acid moiety. Advanced synthetic methods, such as transition metal-catalyzed reactions and solid-phase peptide synthesis (SPPS), have been employed to optimize the yield and purity of this compound.

The biological evaluation of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid has revealed its potential as a lead compound for further development. In vitro studies have demonstrated its ability to modulate key biological targets, such as enzymes and receptors involved in disease progression. Additionally, preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, excretion (ADME) properties, suggesting its suitability for preclinical and clinical evaluation.

The ongoing research on this compound is focused on optimizing its structure to enhance its potency and selectivity while minimizing toxicity and side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being used to predict the binding modes and interactions with target proteins, guiding the rational design of more effective derivatives.

In conclusion, 3-4-{(9H-fluoren-9-yloxycarbonyl)amino}hexanoyl)-3-(azabicyclo[4.1.0]heptane)-7-carboxylic acid (CAS No. 2171947-85-4) represents a promising candidate in the development of novel therapeutic agents for various diseases. Its unique structural features and biological activities make it an attractive target for further investigation and optimization in both academic and industrial settings.

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